Cas no 807-38-5 (Fluocinolone)

Fluocinolone Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,6,9-difluoro-11,16,17,21-tetrahydroxy-, (6a,11b,16a)-
• Fluocinolone
• (6α,11β,16α)-6,9-Difluoro-11,16,17,21-tetrahydroxypregna-1,4-dien e-3,20-dione
• 6-alpha,9-alpha-difluoro-11-beta,16-alpha,17-alpha,21-tetrahydroxypregna-1,4-diene-3,20-dione
• (6α,11β,16α)-6,9-Difluoro-11,16,17,21-tetrahydroxypregna-1,4-diene-3,20-dione (ACI)
• Pregna-1,4-diene-3,20-dione, 6α,9-difluoro-11β,16α,17,21-tetrahydroxy- (6CI, 7CI, 8CI)
• 16α-Hydroxy-6α,9-difluoroprednisolone
• 6α-Fluorotriamcinolone
• DTXSID001016494
• FLUOCINOLONE ACETONIDE IMPURITY C (EP IMPURITY)
• FLUOCINOLONE ACETONIDE IMPURITY C [EP IMPURITY]
• 6.ALPHA.-FLUOROTRIAMCINOLONE
• SCHEMBL2921319
• Pregna-1,4-diene-3,20-dione, 6.alpha.,9-difluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-
• fluocinolone
• 6alpha,9-difluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• 807-38-5
• HY-136642
• (6alpha,11beta,16alpha)-6,9-difluoro-11,16,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• CHEMBL1201390
• EINECS 212-362-9
• DA-63480
• CHEBI:5108
• 16.ALPHA.-HYDROXY-6.ALPHA.,9-DIFLUOROPREDNISOLONE
• UNII-CT1IX58L9S
• Q27106662
• 6alpha-Fluorotriamcinolone
• Fluocinolone [BAN]
• CT1IX58L9S
• UUOUOERPONYGOS-CLCRDYEYSA-N
• Pregna-1,4-diene-3,20-dione, 6-alpha,9-difluoro-11-beta,16-alpha,17,21-tetrahydroxy-
• 6-alpha-Fluorotriamcinolone
• G76778
• PREGNA-1,4-DIENE-3,20-DIONE, 6ALPHA,9-DIFLUORO-11BETA,16ALPHA,17,21-TETRAHYDROXY-
• Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,16,17,21-tetrahydroxy-, (6.alpha.,11.beta.,16.alpha.)-
• DB12553
• NS00041866
• DTXCID201474684
• CS-0132766
• 16ALPHA-HYDROXY-6ALPHA,9-DIFLUOROPREDNISOLONE
• PREGNA-1,4-DIENE-3,20-DIONE, 6,9-DIFLUORO-11,16,17,21-TETRAHYDROXY-, (6ALPHA,11BETA,16ALPHA)-
• 6-alpha,9-alpha-Difluoro-11-beta,16-alpha,17-alpha,21-tetrahydroxypregna-1,4-diene-3,20-dione
• 6-alpha,9-Difluoro-11-beta,16-alpha-17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• C07006
• (6S,8S,9R,10S,11S,13S,14S,16R,17S)-6,9-difluoro-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• (6S,8S,9R,10S,11S,13S,14S,16R,17S)-6,9-difluoro-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta(a)phenanthren-3-one
• FLUOCINOLONE [VANDF]
• +Expand

• InChIKey： UUOUOERPONYGOS-CLCRDYEYSA-N
• Inchi： 1S/C21H26F2O6/c1-18-4-3-10(25)5-13(18)14(22)6-12-11-7-15(26)21(29,17(28)9-24)19(11,2)8-16(27)20(12,18)23/h3-5,11-12,14-16,24,26-27,29H,6-9H2,1-2H3/t11-,12-,14-,15+,16-,18-,19-,20-,21-/m0/s1
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@@H](F)C[C@H]1[C@@H]1C[C@@H](O)[C@](O)(C(=O)CO)[C@]1(C[C@@H]2O)C)=O)C

Computed Properties

• Exact Mass: 412.17
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 412.17
• Heavy Atom Count: 29
• Complexity: 841
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 115A^2

Experimental Properties

• LogP: 0.56850
• PSA: 115.06000
• Refractive Index: 1.603
• Boiling Point: 589°C at 760 mmHg
• Melting Point: 266-268 °C(Solv: ethyl acetate (141-78-6); methanol (67-56-1))
• Flash Point: 310°C
• Density: 1.45